Cas no 1805351-30-7 (Methyl 2-bromo-4-(difluoromethyl)-5-iodopyridine-3-acetate)

Methyl 2-bromo-4-(difluoromethyl)-5-iodopyridine-3-acetate is a halogenated pyridine derivative with a multifunctional structure, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of bromo, iodo, and difluoromethyl groups at strategic positions enhances its reactivity, enabling selective cross-coupling and substitution reactions. The ester moiety further increases its versatility for derivatization. This compound is particularly useful in the development of bioactive molecules due to its ability to introduce halogen and fluorinated motifs, which are critical for modulating physicochemical and pharmacokinetic properties. Its stability under standard storage conditions ensures reliable handling in synthetic workflows.

Methyl 2-bromo-4-(difluoromethyl)-5-iodopyridine-3-acetate structure

1805351-30-7 structure

Product Name:Methyl 2-bromo-4-(difluoromethyl)-5-iodopyridine-3-acetate

CAS No:1805351-30-7

MF:C₉H₇BrF₂INO₂

MW:405.962661027908

CID:4861754

Update Time:2025-06-15

Methyl 2-bromo-4-(difluoromethyl)-5-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-bromo-4-(difluoromethyl)-5-iodopyridine-3-acetate
- Inchi： 1S/C9H7BrF2INO2/c1-16-6(15)2-4-7(9(11)12)5(13)3-14-8(4)10/h3,9H,2H2,1H3
- InChI Key： KYRRJPMUPWWGHA-UHFFFAOYSA-N
- SMILES： IC1=CN=C(C(CC(=O)OC)=C1C(F)F)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 258
XLogP3: 2.9
Topological Polar Surface Area: 39.2

Methyl 2-bromo-4-(difluoromethyl)-5-iodopyridine-3-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029059351-1g	Methyl 2-bromo-4-(difluoromethyl)-5-iodopyridine-3-acetate	1805351-30-7	97%	1g	$1,549.60	2022-04-01

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Additional information on Methyl 2-bromo-4-(difluoromethyl)-5-iodopyridine-3-acetate

Comprehensive Overview of Methyl 2-bromo-4-(difluoromethyl)-5-iodopyridine-3-acetate (CAS No. 1805351-30-7)

Methyl 2-bromo-4-(difluoromethyl)-5-iodopyridine-3-acetate is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromo, difluoromethyl, and iodo substituents, makes it a valuable intermediate in the synthesis of bioactive compounds. The compound's CAS number, 1805351-30-7, is frequently searched in chemical databases, reflecting its growing importance in modern synthetic chemistry.

The compound's versatility stems from its reactive halogen atoms (bromo and iodo) and the difluoromethyl group, which are pivotal in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are widely used in drug discovery, particularly for developing kinase inhibitors and antimicrobial agents. Researchers often inquire about its solubility, stability, and handling protocols, highlighting its relevance in laboratory settings.

In recent years, the demand for fluorinated pyridines like Methyl 2-bromo-4-(difluoromethyl)-5-iodopyridine-3-acetate has surged due to their enhanced metabolic stability and bioavailability. This aligns with the pharmaceutical industry's focus on fluorine-containing drugs, a trending topic in medicinal chemistry. The compound's acetate ester moiety further expands its utility, enabling facile derivatization for targeted applications.

From an SEO perspective, common search queries include "synthesis of Methyl 2-bromo-4-(difluoromethyl)-5-iodopyridine-3-acetate," "CAS 1805351-30-7 suppliers," and "applications of difluoromethyl pyridines." These keywords reflect user interest in procurement, synthetic pathways, and industrial uses. The compound's role in crop protection chemicals also attracts attention, as agrochemical companies explore novel halogenated pyridines for pest control.

Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing Methyl 2-bromo-4-(difluoromethyl)-5-iodopyridine-3-acetate. Purity and storage conditions (e.g., inert atmosphere, low temperature) are frequently discussed in technical forums, underscoring the need for precise handling. Its compatibility with Grignard reagents and palladium catalysts further enhances its appeal in synthetic workflows.

In conclusion, Methyl 2-bromo-4-(difluoromethyl)-5-iodopyridine-3-acetate (CAS 1805351-30-7) represents a critical building block in contemporary organic synthesis. Its multifaceted reactivity and alignment with fluorine chemistry trends ensure its continued relevance in both academic and industrial research. Future studies may explore its potential in bioconjugation and material science, expanding its applications beyond traditional domains.